2-isobutyl-1-isopropyl-1H-benzo[d]imidazole hydrochloride

• IUPAC Name: 2-(2-methylpropyl)-1-propan-2-ylbenzimidazole;hydrochloride
• InChI: InChI=1S/C14H20N2.ClH/c1-10(2)9-14-15-12-7-5-6-8-13(12)16(14)11(3)4;/h5-8,10-11H,9H2,1-4H3;1H
• InChI Key: SYEBCBXZKMSMGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC2=CC=CC=C2N1C(C)C.Cl
• Molecular Formula: C14H21ClN2
• Molecular Weight: 252.78 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

The synthesis of imidazole compounds has been a topic of interest in recent years. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole compounds have been found to participate in a variety of chemical reactions. For example, 1-substituted-2-(5-substituted-1-phenyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazole and 4-(1-chloro-1H-benzo[d]imidazole-2-yl)-6-fluoropyrimidin-2-amine have been synthesized.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antimicrobial Activity

• 2-Isobutyl-1-isopropyl-1H-benzo[d]imidazole hydrochloride exhibits antimicrobial properties. Researchers have explored its potential as an antimicrobial agent against bacteria, fungi, and other pathogens. .

Imidazole Synthesis

• Imidazoles are essential heterocyclic compounds with diverse applications. The synthesis of substituted imidazoles often involves key steps where 2-isobutyl-1-isopropyl-1H-benzo[d]imidazole hydrochloride can serve as a precursor. .

Synergistic Effects in Drug Design

• Combining a benzimidazole moiety with an additional azaheterocycle (such as an imidazole) within a single molecule can lead to synergistic enhancements in therapeutic effects. .

Organocatalysis and Ligand Design

• N-heterocyclic carbenes (NHCs) play a crucial role in modern organic synthesis. Researchers have utilized NHCs as both ligands and organocatalysts. .

Mechanism of Action

The mechanism of action of imidazole compounds is diverse and depends on the specific compound. For example, some imidazole compounds have been found to have antimicrobial activity.

Safety and Hazards

Imidazole compounds can have various safety and hazard profiles depending on their specific structures. For example, some imidazole compounds can cause skin irritation and serious eye damage.

Future Directions

The future directions for the study and application of imidazole compounds are vast. They have become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs.